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Compound of Interest

Compound Name: Cyanine5.5 amine

Cat. No.: B12399486 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

Cyanine5.5 (Cy5.5) amine and its sulfonated counterpart in dimethyl sulfoxide (DMSO) and

various aqueous buffers. The information herein is intended to assist researchers in the life

sciences and drug development in preparing and utilizing these near-infrared (NIR) fluorescent

dyes for bioconjugation and other labeling applications.

Introduction to Cyanine5.5 Amine
Cyanine5.5 amine is a fluorescent dye widely used for labeling biomolecules in the near-

infrared spectrum. Its primary amine group allows for covalent attachment to various functional

groups on proteins, antibodies, nucleic acids, and other molecules. A key consideration for its

use is its solubility, which can significantly impact the efficiency of labeling reactions and the

handling of the dye in experimental settings. This guide will delve into the solubility of both the

standard Cy5.5 amine and its water-soluble sulfonated form.

Quantitative Solubility Data
The solubility of Cyanine5.5 amine varies significantly between organic solvents and aqueous

buffers. The following tables summarize the available quantitative data for both the standard

and sulfonated forms of the dye.

Table 1: Solubility of Cyanine5.5 Amine
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Solvent/Buffer Solubility
Concentration
(Molar)

Notes

Dimethyl Sulfoxide

(DMSO)
100 mg/mL[1] ~132.6 mM

Requires sonication

for complete

dissolution.[1]

Water Practically Insoluble < 2 µM[2]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

2.08 mg/mL[1] ~2.76 mM

Forms a suspended

solution; requires

sonication.[1]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

2.08 mg/mL ~2.76 mM

Forms a suspended

solution; requires

sonication.

Table 2: Solubility of sulfo-Cyanine5.5 Amine

Solvent/Buffer Solubility
Concentration
(Molar)

Notes

Water Highly soluble Not specified

The presence of

sulfonate groups

confers high

hydrophilicity.

Aqueous Buffers (e.g.,

PBS)
Good solubility Not specified

Ideal for

bioconjugation in

purely aqueous

environments.

Dimethyl Sulfoxide

(DMSO)
Good solubility Not specified

Also soluble in other

polar organic solvents

like DMF and

alcohols.

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.medchemexpress.com/cyanine5-5-amine.html
https://www.medchemexpress.com/cyanine5-5-amine.html
https://www.lumiprobe.com/p/cy55-amine
https://www.medchemexpress.com/cyanine5-5-amine.html
https://www.medchemexpress.com/cyanine5-5-amine.html
https://www.benchchem.com/product/b12399486?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed methodologies are crucial for the successful dissolution and application of Cyanine5.5
amine. The following sections provide protocols for preparing stock solutions and a general

procedure for bioconjugation.

Protocol for Preparing a Cyanine5.5 Amine Stock
Solution in DMSO
This protocol is suitable for creating a concentrated stock solution for subsequent dilution into

reaction buffers.

Materials:

Cyanine5.5 amine powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Vortex mixer

Sonicator bath

Microcentrifuge tubes

Procedure:

Weigh the desired amount of Cyanine5.5 amine powder and place it in a microcentrifuge

tube.

Add the calculated volume of DMSO to achieve the target concentration (e.g., for a 100

mg/mL solution, add 10 µL of DMSO to 1 mg of dye).

Vortex the tube vigorously for 1-2 minutes to initially disperse the dye.

Place the tube in a sonicator bath and sonicate for 10-15 minutes to aid dissolution. The

solution should become clear.

Visually inspect the solution for any undissolved particles. If present, continue sonication for

another 5-10 minutes.
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Store the stock solution at -20°C, protected from light and moisture.

Protocol for Preparing a Suspended Solution of
Cyanine5.5 Amine for In Vivo Applications
This protocol describes the preparation of a suspended solution suitable for administration in

animal studies.

Materials:

Cyanine5.5 amine stock solution in DMSO (e.g., 20.8 mg/mL)

PEG300

Tween-80

Saline solution (0.9% NaCl)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator bath

Procedure:

In a sterile microcentrifuge tube, combine 100 µL of a 20.8 mg/mL Cyanine5.5 amine stock

solution in DMSO with 400 µL of PEG300.

Vortex the mixture thoroughly until it is homogeneous.

Add 50 µL of Tween-80 to the mixture and vortex again until fully incorporated.

Add 450 µL of saline to bring the total volume to 1 mL.

Vortex the final mixture and sonicate to ensure a uniform suspension. The final concentration

will be approximately 2.08 mg/mL.
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Experimental Workflow Visualization
The following diagrams illustrate the logical steps involved in preparing Cyanine5.5 amine and

its use in a typical bioconjugation experiment.

Stock Solution Preparation

Weigh Cy5.5 Amine Powder

Add Anhydrous DMSO

Vortex to Disperse

Sonicate for Complete Dissolution

Store at -20°C

Click to download full resolution via product page

Workflow for Cyanine5.5 Amine Stock Solution Preparation.
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Bioconjugation Workflow

Reactant Preparation

Conjugation Reaction

Purification

Prepare Biomolecule in
Aqueous Buffer (pH 7-9)

Mix Biomolecule and Dye

Prepare Cy5.5 Amine
Working Solution

Incubate at Room Temperature
(e.g., 1-2 hours)

Purify Conjugate
(e.g., Size Exclusion Chromatography)

Analyze Conjugate
(e.g., Spectrophotometry)

Click to download full resolution via product page

General Workflow for Bioconjugation with Cyanine5.5 Amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Amine]. BenchChem, [2025]. [Online PDF]. Available at:
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aqueous-buffers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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